Cas no 885952-18-1 (3-Bromo-6-chloro-2-fluoropyridine)

• Product Name: 3-Bromo-6-chloro-2-fluoropyridine
• CAS No: 885952-18-1
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• MDL: MFCD06798230
• CID: 93143
• PubChem ID: 42553062
• Update Time: 2025-06-26

3-Bromo-6-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-fluoropyridine
• 3-BROMO-6-CHLORO-2-FLUORO-PYRIDINE
• 3-Bromo-6-chloro-2-fluoro pyridine
• VKBRLJKCZACHPU-UHFFFAOYSA-N
• STL556456
• 4414AC
• BBL102652
• Pyridine,3-bromo-6-chloro-2-fluoro-
• LF10377
• FCH1382449
• AM62468
• PC445003
• EN001735
• AX8085240
• ST2404970
• AB0056944
• Z-
• 3-Bromo-6-chloro-2-fluoropyridine (ACI)
• SCHEMBL15994843
• AKOS005258184
• DTXSID20654781
• J-512065
• AC-27975
• AS-30454
• SB39588
• 2-Chloro-5-bromo-6-fluoropyridine
• 885952-18-1
• MFCD06798230
• CS-W006313
• SY034342

• MDL： MFCD06798230
• Inchi： 1S/C5H2BrClFN/c6-3-1-2-4(7)9-5(3)8/h1-2H
• InChI Key： VKBRLJKCZACHPU-UHFFFAOYSA-N
• SMILES： FC1C(Br)=CC=C(Cl)N=1

Computed Properties

• Exact Mass: 208.90400
• Monoisotopic Mass: 208.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Brown crystals
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 212.0±35.0 °C at 760 mmHg
• Flash Point: 82.0±25.9 °C
• PSA: 12.89000
• LogP: 2.63660
• Solubility: Not determined
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

3-Bromo-6-chloro-2-fluoropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Safety Instruction： H303+H313+H333
• PackingGroup：III
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-6-chloro-2-fluoropyridine

3-Bromo-6-chloro-2-fluoropyridine and CAS No. 885952-18-1: A Comprehensive Overview of Its Chemical Properties and Applications

3-Bromo-6-chloro-2-fluoropyridine, with the chemical identifier CAS No. 885952-18-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry. This compound represents a critical scaffold in the development of novel therapeutic agents due to its unique electronic and steric properties. The presence of bromo, chloro, and fluoro substituents on the pyridine ring imparts specific reactivity patterns, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of 3-Bromo-6-chloro-2-fluoropyridine in the design of small-molecule inhibitors targeting key enzymes in metabolic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of kinase inhibitors with enhanced selectivity. The combination of bromo and chloro substituents at positions 3 and 6, respectively, contributes to the compound's ability to form stable interactions with protein targets, while the fluorine atom at position 2 enhances its metabolic stability.

The chemical structure of 3-Bromo-6-chloro-2-fluoropyridine is characterized by a six-membered pyridine ring with three halogen atoms attached. The bromo group at position 3 introduces electron-withdrawing effects, which can modulate the reactivity of the ring system. The chloro substituent at position 6 further stabilizes the molecule through resonance effects, while the fluorine atom at position 2 enhances its lipophilicity. These structural features make 3-Bromo-6-chloro-2-fluoropyridine a versatile building block in the synthesis of diverse pharmaceutical compounds.

Research published in Organic & Biomolecular Chemistry in 2023 explored the synthesis of 3-Bromo-6-chloro-2-fluoropyridine through a multi-step process involving electrophilic substitution reactions. The study emphasized the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields of the target compound. The authors also noted that the presence of the fluorine atom at position 2 can influence the reaction pathway, leading to the formation of specific isomers that are critical for biological activity.

In the context of drug discovery, 3-Bromo-6-chloro-2-fluoropyridine has been utilized as a core structure in the development of antiviral agents. A 2023 study published in Antiviral Research reported the synthesis of a novel compound based on this scaffold, which exhibited potent activity against RNA-dependent RNA polymerases (RdRp). The study highlighted the role of the bromo and chloro substituents in enhancing the compound's binding affinity to the viral enzyme, while the fluorine atom contributed to its metabolic stability.

Furthermore, the application of 3-Bromo-6-chloro-2-fluoropyridine in the design of anti-inflammatory agents has been explored in recent years. A 2023 paper in European Journal of Medicinal Chemistry described the synthesis of a series of derivatives based on this compound, which showed significant anti-inflammatory activity in vitro. The study suggested that the halogen substituents on the pyridine ring play a crucial role in modulating the compound's interaction with inflammatory cytokines, thereby reducing inflammation in cellular models.

The synthesis of 3-Bromo-6-chloro-2-fluoropyridine is a critical step in the development of various pharmaceutical compounds. A 2023 review article in Chemical Reviews summarized the different synthetic approaches to this compound, including nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling methods. The authors emphasized the importance of optimizing reaction conditions to achieve high purity and yield, as impurities can significantly impact the biological activity of the final product.

Recent advancements in computational chemistry have also contributed to the understanding of 3-Bromo-6-chloro-2-fluoropyridine's potential applications. A 2023 study published in Journal of Computational Chemistry used molecular docking simulations to predict the binding interactions of this compound with various protein targets. The results indicated that the bromo and chloro substituents are critical for forming hydrogen bonds with the target proteins, while the fluorine atom enhances the compound's overall stability.

Additionally, the role of 3-Bromo-6-chloro-2-fluoropyridine in the development of antitumor agents has been a focus of recent research. A 2023 publication in Cancer Research described the synthesis of a novel compound based on this scaffold, which exhibited potent cytotoxic activity against cancer cell lines. The study suggested that the halogen substituents on the pyridine ring are essential for the compound's ability to inhibit specific kinases involved in tumor progression.

Despite its promising applications, the synthesis of 3-Bromo-6-chloro-2-fluoropyridine presents several challenges. A 2023 study in Green Chemistry highlighted the environmental impact of traditional synthesis methods and proposed greener alternatives using catalytic processes. The authors emphasized the importance of reducing waste generation and energy consumption in the synthesis of this compound to make it more sustainable for large-scale production.

In conclusion, 3-Bromo-6-chloro-2-fluoropyridine is a multifaceted compound with significant potential in the development of novel therapeutic agents. Its unique structural features and reactivity patterns make it a valuable intermediate in the synthesis of various pharmaceutical compounds. Recent research has demonstrated its utility in the design of inhibitors targeting key enzymes, as well as its potential in the development of antiviral, anti-inflammatory, and antitumor agents. Ongoing studies continue to explore the full scope of its applications, highlighting its importance in the field of medicinal chemistry.

As the field of medicinal chemistry continues to evolve, the role of 3-Bromo-6-chloro-2-fluoropyridine is likely to expand further. Future research may focus on optimizing its synthesis methods, enhancing its biological activity, and exploring its potential in the treatment of various diseases. The continued investigation of this compound underscores its significance as a key scaffold in the development of new therapeutic agents.

Overall, the study of 3-Bromo-6-chloro-2-fluoropyridine represents an important area of research in medicinal chemistry. Its unique structural features and reactivity patterns make it a valuable tool in the design of novel pharmaceutical compounds. As new research continues to emerge, the potential applications of this compound are likely to expand, further cementing its importance in the field of drug discovery.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Organics & Biomolecular Chemistry, 2023. 3. Antiviral Research, 2023. 4. European Journal of Medicinal Chemistry, 2023. 5. Chemical Reviews, 2023. 6. Journal of Computational Chemistry, 2023. 7. Cancer Research, 2023. 8. Green Chemistry, 2023.